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Introduction
4D-175 is an investigational adeno-associated virus (AAV) gene therapy developed by 4D

Molecular Therapeutics (4DMT) for the treatment of geographic atrophy (GA), an advanced

form of age-related macular degeneration (AMD). GA is characterized by the progressive

degeneration of the retinal pigment epithelium (RPE), photoreceptors, and choroid, leading to

irreversible vision loss. A key driver in the pathogenesis of GA is the dysregulation of the

complement system, an essential part of the innate immune response.

4D-175 is designed to deliver a codon-optimized transgene encoding a shortened, highly

functional version of human complement factor H (sCFH) to the retina.[1] This therapy aims to

restore local complement regulation, thereby slowing the progression of GA. The sCFH

transgene is packaged into 4DMT's proprietary R100 AAV vector, which is engineered for

efficient transduction of retinal cells following intravitreal (IVT) administration.[2][3]

These application notes provide a summary of the long-term expression data of 4D-175 in

animal models and detailed protocols for key experiments relevant to the preclinical evaluation

of this and similar retinal gene therapies.
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Mechanism of Action: sCFH and Complement
Pathway Regulation
The complement system, when overactivated, can lead to inflammation and cell damage.

Complement Factor H (CFH) is a critical negative regulator of the alternative complement

pathway. It acts by preventing the formation and promoting the dissociation of the C3

convertase (C3bBb), and by serving as a cofactor for the cleavage of C3b by Factor I.[4][5]

Genetic variants in the CFH gene are a major risk factor for AMD.

4D-175 delivers an engineered, shortened form of CFH (sCFH) that retains full functional

activity but is compact enough to be packaged into an AAV vector.[3][6] By providing a

continuous local supply of sCFH in the retina, 4D-175 is designed to re-establish control over

the alternative complement pathway, reducing the chronic inflammation and cellular damage

that drives GA.
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Caption: Mechanism of 4D-175 (sCFH) in regulating the alternative complement pathway.
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Data Presentation: Summary of Preclinical
Expression Studies
Preclinical studies for 4D-175 have been conducted in both in vitro human cell models and in

vivo in non-human primates (NHPs). These studies were designed to assess the expression,

activity, and safety of 4D-175.

In Vitro Expression and Function
In vitro experiments using human induced pluripotent stem cell-derived RPE (iPSC-RPE) cells

demonstrated that transduction with 4D-175 leads to dose-dependent expression and secretion

of sCFH.[2][7] Functionally, this resulted in a significant reduction in the formation of the

Membrane Attack Complex (MAC), a key effector of the complement cascade that leads to cell

lysis. A 75-95% reduction in MAC deposition was observed in transduced cells compared to

controls.[2][7]

In Vivo Non-Human Primate (NHP) Studies
The primary animal model for evaluating the long-term expression and safety of 4D-175 has

been the non-human primate, due to the anatomical and physiological similarities of the NHP

eye to the human eye.

Table 1: Summary of 4D-175 Expression in Non-Human Primates
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Parameter Details

Animal Model Cynomolgus Monkeys (Macaca fascicularis)

Vector 4D-175 (AAV.R100.sCFH)

Dose Range 1x10¹⁰ to 5x10¹¹ vector genomes (vg)/eye

Route of Administration Intravitreal (IVT) Injection

Duration of Study Up to 12 weeks reported

Tissues Analyzed Retina, RPE/Choroid

Expression Analysis

Biodistribution of vector genomes (ddPCR),

sCFH protein expression

(ELISA/Immunohistochemistry)

Key Findings

- Safety: 4D-175 was safe and well-tolerated

with no significant ocular inflammation observed

through 12 weeks.[2][7]- Expression: Robust

and durable transgene expression was

observed in the retina and RPE/choroid.[4][7]

While specific quantitative values for long-term

expression are not publicly available, the

expression was described as "robust".

Experimental Protocols
The following are detailed protocols for key experiments cited in the preclinical evaluation of

4D-175. These protocols are based on established methodologies in the field of ocular gene

therapy and can be adapted for similar research.

Intravitreal (IVT) Injection in Non-Human Primates
This protocol describes the procedure for administering an AAV vector into the vitreous cavity

of an NHP eye.
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Caption: Workflow for Intravitreal Injection in Non-Human Primates.

Materials:

Anesthetic agents (e.g., ketamine, xylazine)

Topical mydriatic (e.g., tropicamide, phenylephrine)

Topical anesthetic (e.g., proparacaine)

Topical antibiotic (e.g., povidone-iodine, ciprofloxacin)

Sterile syringes (e.g., Hamilton) and 30-gauge needles

Calipers

Tonometry device (e.g., Tono-Pen)

4D-175 vector solution in a sterile formulation buffer

Procedure:

Animal Preparation: Anesthetize the NHP according to approved institutional protocols. Place

the animal in a stereotaxic frame to stabilize the head.

Ocular Preparation: Administer a topical mydriatic agent to dilate the pupil. Clean the

periocular area with a povidone-iodine solution. Apply a topical anesthetic to the cornea.[8]

Vector Preparation: Thaw the 4D-175 vector on ice. Draw the desired volume (typically 50-

100 µL) into a sterile syringe.
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Injection: Using calipers, measure approximately 3-4 mm posterior to the limbus in the

superotemporal quadrant to identify the pars plana injection site. Carefully insert a 30-gauge

needle through the sclera into the mid-vitreous cavity, avoiding the lens. Slowly inject the

vector solution.[9]

Post-Injection Monitoring: Hold the needle in place for 10-15 seconds before withdrawal to

prevent reflux. After withdrawal, apply gentle pressure with a sterile cotton swab. Measure

the intraocular pressure (IOP) to ensure it is within a safe range. Apply a topical antibiotic

ointment.[10]

Recovery: Monitor the animal during recovery from anesthesia. Perform regular ophthalmic

examinations in the post-operative period to monitor for any signs of inflammation or adverse

events.

Retinal Tissue Harvesting and Preparation
This protocol outlines the steps for collecting and processing retinal tissues for subsequent

molecular analysis.

Materials:

Euthanasia solution

Phosphate-buffered saline (PBS), ice-cold

Dissection tools (scissors, forceps)

Cryoprotectant solution (e.g., 30% sucrose in PBS)

Optimal cutting temperature (OCT) compound

Cryomolds and dry ice or liquid nitrogen

RNase-free tubes and reagents

Procedure:
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Euthanasia and Enucleation: At the designated study endpoint, euthanize the animal

according to approved protocols. Immediately enucleate the eyes.

Dissection: Make a circumferential incision posterior to the ora serrata. Remove the anterior

segment (cornea, lens, iris). Carefully remove the vitreous humor.

Tissue Separation: Gently peel the neural retina from the RPE/choroid/sclera complex. This

can be done under a dissecting microscope in a dish of ice-cold PBS.

Sample Preparation for Analysis:

For DNA/RNA analysis (ddPCR): Immediately snap-freeze the separated retina and

RPE/choroid tissues in liquid nitrogen and store at -80°C until processing.

For Protein analysis (ELISA): Snap-freeze tissues as above or proceed immediately to

protein extraction.

For Histology (Immunohistochemistry): Fix the eyecup in 4% paraformaldehyde (PFA) for

1-2 hours at 4°C. After fixation, wash with PBS and cryoprotect by incubating in a graded

sucrose series (10%, 20%, 30%) until the tissue sinks. Embed the tissue in OCT

compound in a cryomold and freeze on dry ice. Store at -80°C.[11]

Quantification of Vector Genomes by Droplet Digital
PCR (ddPCR)
ddPCR is used to provide an absolute quantification of the number of AAV vector genomes

present in a given tissue sample.

Materials:

DNA extraction kit (e.g., Qiagen DNeasy Blood & Tissue Kit)

Restriction enzyme (to linearize the AAV genome)

ddPCR system (e.g., Bio-Rad QX200)

ddPCR Supermix for Probes (No dUTP)
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Primers and probe specific to the sCFH transgene or another region of the vector genome

Reference standard (linearized plasmid DNA containing the target sequence)

Procedure:

DNA Extraction: Extract total genomic DNA from a weighed amount of the harvested retinal

and RPE/choroid tissue using a commercial kit. Quantify the DNA concentration.

DNA Preparation: Digest an aliquot of the extracted DNA with a restriction enzyme that cuts

outside the amplicon region to linearize any circular or concatemeric vector forms.

ddPCR Reaction Setup: Prepare the ddPCR reaction mix containing ddPCR supermix,

primers, probe, restriction-digested sample DNA, and nuclease-free water.

Droplet Generation: Load the reaction mix into a droplet generator cartridge to partition the

sample into ~20,000 nanoliter-sized droplets.

PCR Amplification: Transfer the droplets to a 96-well plate and perform PCR amplification on

a thermal cycler.

Droplet Reading and Analysis: Read the droplets on a droplet reader, which counts the

number of positive (fluorescent) and negative droplets in each sample.

Data Analysis: The software calculates the absolute concentration of the target DNA (vector

genomes) in the sample, typically expressed as vg/µg of genomic DNA.[1][12]

Quantification of sCFH Protein by ELISA
An enzyme-linked immunosorbent assay (ELISA) is used to quantify the amount of sCFH

protein expressed in the retinal tissues.

Materials:

Protein extraction buffer (e.g., RIPA buffer with protease inhibitors)

BCA protein assay kit
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sCFH-specific sandwich ELISA kit (containing capture antibody, detection antibody,

streptavidin-HRP, and substrate)

Recombinant sCFH protein standard

Microplate reader

Procedure:

Protein Extraction: Homogenize a weighed amount of retinal or RPE/choroid tissue in ice-

cold protein extraction buffer. Centrifuge to pellet cellular debris and collect the supernatant.

Protein Quantification: Determine the total protein concentration in the lysate using a BCA

assay.

ELISA Protocol:

Coat a 96-well plate with the sCFH capture antibody.

Block the plate to prevent non-specific binding.

Add diluted protein standards and tissue lysates to the wells and incubate.

Wash the plate and add the biotinylated detection antibody.

Wash and add streptavidin-HRP conjugate.

Wash and add the substrate (e.g., TMB). The reaction will produce a color change.

Stop the reaction and read the absorbance at the appropriate wavelength (e.g., 450 nm)

on a microplate reader.[13]

Data Analysis: Generate a standard curve from the absorbance values of the recombinant

sCFH standards. Use this curve to calculate the concentration of sCFH in the tissue

samples. Results are typically expressed as ng of sCFH per mg of total protein.

Conclusion
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The preclinical data available for 4D-175 support its potential as a durable, single-injection

therapy for geographic atrophy. Studies in non-human primates have demonstrated a favorable

safety profile and robust transgene expression in the target retinal tissues for at least 12

weeks.[2][7] The provided protocols offer a framework for researchers to conduct similar

preclinical evaluations of AAV-based gene therapies for retinal diseases. Further long-term

studies will be crucial to fully understand the duration of expression and the long-term safety

and efficacy of 4D-175. The initiation of the Phase 1 GAZE clinical trial in the second half of

2024 will provide the first human data for this promising therapeutic candidate.[6][14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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